Cas no 2640975-31-9 (3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640975-31-9
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• CID: 5318138
• PubChem ID: 154831095
• Update Time: 2025-06-09

3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• F6683-1097
• AKOS040047456
• 2640975-31-9
• 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine
• [4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl](tetrahydro-2H-pyran-4-yl)methanone

• Inchi： 1S/C17H23ClN2O3/c18-15-11-19-6-1-16(15)23-12-13-2-7-20(8-3-13)17(21)14-4-9-22-10-5-14/h1,6,11,13-14H,2-5,7-10,12H2
• InChI Key： LBKJSCSYRIGWEU-UHFFFAOYSA-N
• SMILES： C(N1CCC(COC2C=CN=CC=2Cl)CC1)(C1CCOCC1)=O

Computed Properties

• Exact Mass: 338.1397203g/mol
• Monoisotopic Mass: 338.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.0±50.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine

Introduction to 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640975-31-9)

3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640975-31-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of heterocyclic chemistry and functional group modifications, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine incorporates several key structural motifs that are highly relevant to modern pharmacological research. The presence of a pyridine core, combined with a chloro substituent at the 3-position and a methoxy group linked to a piperidine ring via an oxycarbonyl bridge, creates a versatile scaffold for medicinal chemists. This particular arrangement not only enhances the compound's solubility and bioavailability but also opens up multiple avenues for interaction with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate advanced functional groups to improve their pharmacokinetic properties. The oxane-4-carbonyl moiety in this compound is particularly noteworthy, as it introduces both rigidity and flexibility to the molecular structure. This feature is often exploited to fine-tune binding affinities and selectivity profiles, which are critical factors in drug design.

One of the most compelling aspects of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine is its potential application in the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The pyridine core, known for its ability to interact with aromatic residues in proteins, serves as an ideal platform for designing small-molecule inhibitors.

The chloro substituent at the 3-position of the pyridine ring not only contributes to the compound's lipophilicity but also provides a handle for further derivatization. This allows medicinal chemists to modify the molecule systematically, optimizing its pharmacological properties. For instance, replacing the chloro group with other electron-withdrawing or electron-donating groups can significantly alter the compound's binding affinity and metabolic stability.

Another intriguing feature of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine is the presence of the piperidine ring, which is a common structural element in many biologically active compounds. Piperidine derivatives are known for their favorable pharmacokinetic profiles, including good oral bioavailability and reduced toxicity. The integration of this motif into the molecular structure enhances the compound's potential as a drug candidate.

The methoxy group linked to the piperidine ring via an oxycarbonyl bridge adds another layer of complexity to the compound's behavior. This functional group not only influences its solubility but also plays a crucial role in modulating its interactions with biological targets. In drug discovery, such functional groups are often strategically incorporated to improve binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of molecules like 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can rapidly screen large libraries of compounds for potential therapeutic activity. This approach has significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds.

The synthesis of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine presents both challenges and opportunities for synthetic chemists. The complex nature of its molecular structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency.

In conclusion, 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640975-31-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in various disease areas make it a compelling subject for further research and development.